Cas no 175137-57-2 (2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile)

• Product Name: 2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile
• CAS No: 175137-57-2
• MF: C₉H₈ClNO₂S
• MW: 229.683320045471
• MDL: MFCD00067871
• CID: 134191
• PubChem ID: 2778425
• Update Time: 2025-04-19

2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chlorobenzyl)sulfonyl)acetonitrile
• 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile
• 2-[(4-CHLOROBENZYL)SULPHONYL]ACETONITRILE
• 2-[(4-chlorophenyl)methylsulfonyl]acetonitrile
• Acetonitrile, 2-[[(4-chlorophenyl)methyl]sulfonyl]-
• HMS554K17
• (4-CHLOROBENZYLSULFONYL)ACETONITRILE
• A811798
• MFCD00067871
• W-206123
• [(4-Chlorophenyl)methanesulfonyl]acetonitrile
• 4-chlorophenylmethanesulfonylacetonitrile
• FT-0610805
• AKOS015908961
• FEOYOHMXFJDACL-UHFFFAOYSA-N
• SCHEMBL4071279
• Maybridge1_004637
• 7M-372S
• 2-(4-chlorobenzylsulfonyl)acetonitrile
• 175137-57-2
• Z1269197873
• EN300-244949
• CCG-253390
• CS-0242116
• 2-[(4-chlorophenyl)methanesulfonyl]acetonitrile
• DTXSID10380921
• 2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile

• MDL： MFCD00067871
• Inchi： 1S/C9H8ClNO2S/c10-9-3-1-8(2-4-9)7-14(12,13)6-5-11/h1-4H,6-7H2
• InChI Key： FEOYOHMXFJDACL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(CC#N)(=O)=O

Computed Properties

• Exact Mass: 228.99600
• Monoisotopic Mass: 228.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 66.31000
• LogP: 2.85918

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes